Cas no 6669-13-2 (Tert-Butoxybenzene)

Tert-Butoxybenzene Properties

Names and Identifiers

• tert-Butyl phenyl ether
• (1,1-Dimethylethoxy)benzene
• 2-Methyl-2-phenoxypropane
• Phenyl tert-butyl ether
• tert-Butoxybenzene
• (2-methylpropan-2-yl)oxybenzene
• Phenyl-t-Butylether
• NSC 78717
• Benzene, (1,1-dimethylethoxy)-
• t-Butoxybenzene
• Ether, tert-butyl phenyl
• PNKZBZPLRKCVLI-UHFFFAOYSA-N
• phenyl t-butyl ether
• tert-butoxy-benzene
• (tert-butoxy)benzene
• Benzene,1-dimethylethoxy)-
• KSC186Q9P
• NSC78717
• KM1028
• NSC-78717
• 6669-13-2
• AM20040984
• SY101875
• DTXSID30216839
• EN300-7365574
• A8978
• Q63398674
• CS-0154658
• InChI=1/C10H14O/c1-10(2,3)11-9-7-5-4-6-8-9/h4-8H,1-3H
• 1-tert-butoxybenzene
• MFCD00049018
• SCHEMBL93074
• FT-0659066
• AS-57865
• AKOS002710533
• TERT-BUTYL-PHENYLETHER
• DA-18269
• A10992
• +Expand

• MDL： MFCD00049018
• InChIKey： PNKZBZPLRKCVLI-UHFFFAOYSA-N
• Inchi： 1S/C10H14O/c1-10(2,3)11-9-7-5-4-6-8-9/h4-8H,1-3H3
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 150.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 150.104
• Heavy Atom Count: 11
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 2.86390
• PSA: 9.23000
• Refractive Index: 1.4957 (589.3 nm 12 ºC)
• Boiling Point: 185.5 ºC
• Melting Point: -17--16 ºC
• Vapor Pressure: No data available
• Flash Point: 68.8±8.0 ºC,
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 0.921±0.06 g/cm3 (20 ºC 760 Torr),

Tert-Butoxybenzene Security Information

• Safety Instruction： H302 (100%) H318 (100%)
• Hazard Statement： H302 (100%) H318 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Signal Word：Danger

Tert-Butoxybenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether